Cas no 2172056-30-1 (2-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-ylbutan-1-ol)

• Product Name: 2-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-ylbutan-1-ol
• CAS No: 2172056-30-1
• MF: C₁₂H₂₄N₄O
• MW: 240.345162391663
• CID: 5837823
• PubChem ID: 165787190
• Update Time: 2025-06-08

2-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-ylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-ylbutan-1-ol
• 2-[4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-yl]butan-1-ol
• 2172056-30-1
• EN300-1595849

• Inchi： 1S/C12H24N4O/c1-4-10(8-17)16-12(6-5-9(2)3)11(7-13)14-15-16/h9-10,17H,4-8,13H2,1-3H3
• InChI Key： CVBJHSUHMWFBBM-UHFFFAOYSA-N
• SMILES： OCC(CC)N1C(=C(CN)N=N1)CCC(C)C

Computed Properties

• Exact Mass: 240.19501140g/mol
• Monoisotopic Mass: 240.19501140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 77Ų

Additional information on 2-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-ylbutan-1-ol

Comprehensive Overview of 2-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-ylbutan-1-ol (CAS No. 2172056-30-1)

The compound 2-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-ylbutan-1-ol (CAS No. 2172056-30-1) is a structurally unique molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This triazole-derived compound features an aminomethyl group and a 3-methylbutyl side chain, which contribute to its distinctive chemical properties. Researchers are particularly interested in its role as a bioactive scaffold, with studies suggesting its utility in targeting specific enzymatic pathways.

In the context of current scientific trends, the demand for novel heterocyclic compounds like 2-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-ylbutan-1-ol has surged, driven by the need for innovative therapeutics. The 1,2,3-triazole core is a privileged structure in drug design, known for its stability and ability to form hydrogen bonds. This makes it a valuable building block for small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are hot topics in oncology and neurodegenerative disease research.

From a synthetic perspective, the preparation of CAS No. 2172056-30-1 often involves click chemistry, a method popularized by Nobel laureate Barry Sharpless. This approach enables efficient coupling of the triazole ring with other functional groups, such as the aminomethyl moiety. The compound’s solubility and lipophilicity are also critical parameters, as they influence its pharmacokinetic profile—a frequent search query among pharmaceutical scientists.

Another area of interest is the compound’s potential as a fluorescent probe or imaging agent. The 1,2,3-triazole ring can be modified to emit light at specific wavelengths, making it useful in bioimaging applications. This aligns with the growing demand for non-invasive diagnostic tools, a trending topic in precision medicine. Additionally, its metal-binding properties have sparked investigations into its use in catalysis and material science.

Safety and toxicity profiling of 2-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-ylbutan-1-ol remain under active study. While preliminary data suggest low acute toxicity, comprehensive ADME (absorption, distribution, metabolism, excretion) studies are needed to validate its suitability for clinical development. This reflects broader industry concerns about compound safety, a frequently searched term in regulatory and pharmaceutical forums.

In summary, CAS No. 2172056-30-1 represents a promising candidate for multiple applications, from drug discovery to advanced materials. Its structural versatility and bioactivity make it a subject of ongoing research, particularly in fields prioritizing molecular innovation. As scientific inquiries into heterocyclic chemistry continue to expand, this compound is poised to play a pivotal role in addressing unmet medical and technological challenges.